Cas no 91419-60-2 (4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride)

• Product Name: 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride
• CAS No: 91419-60-2
• MF: C₆H₁₂ClN₅
• MW: 189.645978927612
• MDL: MFCD21642369
• CID: 1005369
• PubChem ID: 53487087
• Update Time: 2025-10-28

4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-TETRAZOL-5-YL)-PIPERIDINE HYDROCHLORIDE
• 4-(1H-TETRAZOL-5-YL)PIPERIDINE HYDROCHLORIDE
• 4-(2H-Tetrazol-5-yl)piperidine hydrochloride
• Piperidine, 4-(1H-tetrazol-5-yl)-, monohydrochloride (9CI)
• 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride
• 4-(5-Tetrazolyl)piperidine HCl
• 91419-60-2
• Piperidine, 4-(1H-tetrazol-5-yl)-, monohydrochloride
• MFCD11501507
• AS-38468
• SB19877
• SCHEMBL25343841
• Z2753057038
• SCHEMBL4689067
• DTXSID90705239
• EN300-66779
• 4-(5-Tetrazolyl)piperidine hydrochloride
• 4-(2H-tetrazol-5-yl)piperidine;hydrochloride
• 4-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride
• 4-(2H-Tetrazol-5-yl)piperidine--hydrogen chloride (1/1)
• AKOS032949973
• DB-331504
• 4-(2H-1,2,3,4-Tetrazol-5-yl)piperidine HCl
• AHNPNCMKSKGGJK-UHFFFAOYSA-N
• 4-(2H-1,2,3,4-tetrazol-5-yl)piperidinehydrochloride
• CS-0051206

• MDL： MFCD21642369
• Inchi： 1S/C6H11N5.ClH/c1-3-7-4-2-5(1)6-8-10-11-9-6;/h5,7H,1-4H2,(H,8,9,10,11);1H
• InChI Key： AHNPNCMKSKGGJK-UHFFFAOYSA-N
• SMILES： Cl.N1N=C(C2CCNCC2)NN=1

Computed Properties

• Exact Mass: 189.0781231g/mol
• Monoisotopic Mass: 189.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H203;H302
• Warning Statement： P210;P250;P280;P301+P312;P370+P380
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride

4-(2H-1,2,3,4-Tetrazol-5-yl)piperidine Hydrochloride (CAS 91419-60-2): A Versatile Chemical Building Block

4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride (CAS 91419-60-2) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This tetrazole-containing piperidine derivative serves as a valuable scaffold in medicinal chemistry due to its unique structural features and biological relevance. The compound combines the rigid piperidine ring with the versatile 1,2,3,4-tetrazole moiety, creating opportunities for diverse applications in drug discovery and development.

The growing interest in nitrogen-rich heterocycles has positioned 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride as a compound of particular importance. Researchers are actively exploring its potential as a bioisostere for carboxylic acids in drug design, especially in the development of CNS-targeting therapeutics. The hydrochloride salt form enhances the compound's solubility and stability, making it more practical for various research applications. Recent studies have highlighted its utility in creating novel GPCR modulators and enzyme inhibitors, addressing current challenges in treating neurological disorders and metabolic diseases.

From a chemical perspective, CAS 91419-60-2 demonstrates interesting properties that make it valuable for structure-activity relationship studies. The tetrazole ring provides metabolic stability while maintaining hydrogen bonding capabilities similar to carboxyl groups. This characteristic has become particularly relevant in modern drug discovery, where researchers seek to improve oral bioavailability and reduce first-pass metabolism. The compound's piperidine moiety offers conformational flexibility, allowing for optimal positioning of pharmacophores in target binding sites.

The synthesis and applications of 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride have been the subject of numerous recent publications. Scientists are investigating its use in developing PET radiotracers for neuroimaging, leveraging the tetrazole's ability to coordinate with various metal ions. Additionally, its potential in creating ionic liquids with unique properties has attracted attention in materials science. These developments align with current trends in sustainable chemistry and the search for novel functional materials.

Quality control and characterization of CAS 91419-60-2 are crucial aspects for researchers working with this compound. Advanced analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Proper storage recommendations include protection from moisture and maintenance at controlled room temperature.

In the context of green chemistry initiatives, recent studies have explored more sustainable synthetic routes to 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact while maintaining high yields. These efforts respond to the pharmaceutical industry's growing emphasis on process intensification and waste reduction, particularly for key intermediates like this compound.

The commercial availability of CAS 91419-60-2 has expanded significantly in recent years, reflecting its increasing importance in research. Multiple suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate stable demand, with particular growth in custom synthesis services for derivatives and analogs. Researchers should verify certificates of analysis and ensure suppliers comply with current Good Manufacturing Practices when sourcing this material.

Looking forward, 4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride is poised to play an even greater role in drug discovery pipelines. Its unique combination of properties addresses several current challenges in medicinal chemistry, including the need for brain-penetrant compounds and metabolically stable motifs. As research continues to uncover new applications for this versatile building block, its significance in both academic and industrial settings is expected to grow substantially in the coming years.